6β-Hydroxy Norethindrone Acetate
6β-Hydroxy Norethindrone Acetate
Brand Name:
Vulcanchem
CAS No.:
6856-27-5
VCID:
VC0118969
InChI:
InChI=1S/C22H28O4/c1-4-22(26-13(2)23)10-8-19-17-12-20(25)18-11-14(24)5-6-15(18)16(17)7-9-21(19,22)3/h1,11,15-17,19-20,25H,5-10,12H2,2-3H3/t15-,16-,17-,19+,20-,21+,22+/m1/s1
SMILES:
CC(=O)OC1(CCC2C1(CCC3C2CC(C4=CC(=O)CCC34)O)C)C#C
Molecular Formula:
C22H28O4
Molecular Weight:
356.5 g/mol
6β-Hydroxy Norethindrone Acetate
CAS No.: 6856-27-5
Reference Standards
VCID: VC0118969
Molecular Formula: C22H28O4
Molecular Weight: 356.5 g/mol
| CAS No. | 6856-27-5 |
|---|---|
| Product Name | 6β-Hydroxy Norethindrone Acetate |
| Molecular Formula | C22H28O4 |
| Molecular Weight | 356.5 g/mol |
| IUPAC Name | [(6R,8R,9S,10R,13S,14S,17R)-17-ethynyl-6-hydroxy-13-methyl-3-oxo-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C22H28O4/c1-4-22(26-13(2)23)10-8-19-17-12-20(25)18-11-14(24)5-6-15(18)16(17)7-9-21(19,22)3/h1,11,15-17,19-20,25H,5-10,12H2,2-3H3/t15-,16-,17-,19+,20-,21+,22+/m1/s1 |
| Standard InChIKey | NVEXGWVOAPQSMX-VIHHZYQKSA-N |
| Isomeric SMILES | CC(=O)O[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H](C4=CC(=O)CC[C@H]34)O)C)C#C |
| SMILES | CC(=O)OC1(CCC2C1(CCC3C2CC(C4=CC(=O)CCC34)O)C)C#C |
| Canonical SMILES | CC(=O)OC1(CCC2C1(CCC3C2CC(C4=CC(=O)CCC34)O)C)C#C |
| Synonyms | (6β,17α)-17-(Acetyloxy)-6-hydroxy-19-norpregn-4-en-20-yn-3-one; 6β,17-Dihydroxy-19-nor-17α-pregn-4-en-20-yn-3-one 17-Acetate; |
| PubChem Compound | 11314288 |
| Last Modified | Nov 11 2021 |
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